Cas no 118472-97-2 (2,5,8,11,14-pentaoxabicyclo[13.2.1]octadec-16-ene)

• Product Name: 2,5,8,11,14-pentaoxabicyclo[13.2.1]octadec-16-ene
• CAS No: 118472-97-2
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 2615806
• PubChem ID: 14069499
• Update Time: 2025-04-21

2,5,8,11,14-pentaoxabicyclo[13.2.1]octadec-16-ene Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14-pentaoxabicyclo[13.2.1]octadec-16-ene
• 118472-97-2
• DTXSID10555394

• Inchi： 1S/C13H22O5/c1-2-13-11-12(1)17-9-7-15-5-3-14-4-6-16-8-10-18-13/h1-2,12-13H,3-11H2
• InChI Key： QNFBDQJMWRJUIS-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2C=CC1C2

Computed Properties

• Exact Mass: 258.14672380Da
• Monoisotopic Mass: 258.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų